Cas no 477490-44-1 (methyl 3-(5-chloro-2-nitrobenzamido)-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-(5-chloro-2-nitrobenzamido)-1-benzothiophene-2-carboxylate
• CAS No: 477490-44-1
• MF: C₁₇H₁₁ClN₂O₅S
• MW: 390.797641992569
• CID: 6111421
• PubChem ID: 4079294
• Update Time: 2025-05-20

methyl 3-(5-chloro-2-nitrobenzamido)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-chloro-2-nitrobenzamido)-1-benzothiophene-2-carboxylate
• methyl 3-(5-chloro-2-nitrobenzamido)benzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 3-[(5-chloro-2-nitrobenzoyl)amino]-, methyl ester
• AKOS024600157
• AB00685205-01
• Oprea1_183790
• 477490-44-1
• methyl 3-[(5-chloro-2-nitrobenzoyl)amino]-1-benzothiophene-2-carboxylate
• F0806-0060
• EU-0072886

• Inchi： 1S/C17H11ClN2O5S/c1-25-17(22)15-14(10-4-2-3-5-13(10)26-15)19-16(21)11-8-9(18)6-7-12(11)20(23)24/h2-8H,1H3,(H,19,21)
• InChI Key： GLHKGTJSDLPONS-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(NC(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O)=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 390.0077203g/mol
• Monoisotopic Mass: 390.0077203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• Boiling Point: 521.0±50.0 °C(Predicted)
• pka: 10.52±0.43(Predicted)

Additional information on methyl 3-(5-chloro-2-nitrobenzamido)-1-benzothiophene-2-carboxylate

Chemical Compound CAS No. 477490-44-1: Methyl 3-(5-chloro-2-nitrobenzamido)-1-benzothiophene-2-carboxylate

The compound with CAS No. 477490-44-1, known as methyl 3-(5-chloro-2-nitrobenzamido)-1-benzothiophene-2-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzothiophene derivatives, which have garnered considerable attention due to their unique electronic properties and structural versatility. The presence of the nitrobenzamido group and the chlorine substituent introduces additional functionality, making this compound a valuable subject for both academic and industrial investigations.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly in the development of anti-cancer agents. The methyl ester group at the 2-position of the benzothiophene ring contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. Furthermore, the 5-chloro substitution on the benzamido ring enhances the compound's stability and selectivity, making it a promising candidate for targeted drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The introduction of the nitro group at the 2-position of the benzamide ring is achieved via nitration reactions, while the chlorine substitution is introduced through electrophilic aromatic substitution. The final step involves esterification to form the methyl ester, ensuring optimal solubility for subsequent applications.

From a materials science perspective, this compound exhibits interesting optical and electronic properties due to its conjugated system. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The benzothiophene core provides a rigid framework that facilitates efficient charge transport, while the substituents modulate the energy levels for optimal device performance.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure using density functional theory (DFT). These studies reveal that the nitrobenzamido group significantly influences the compound's frontier molecular orbitals, enhancing its reactivity in certain chemical transformations. Additionally, molecular dynamics simulations have provided insights into its conformational flexibility, which is crucial for understanding its interactions with biological targets.

In conclusion, methyl 3-(5-chloro-2-nitrobenzamido)-1-benzothiophene-2-carboxylate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in both fundamental research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of modern chemistry.